Cas no 100395-94-6 (2-chloro-N,N-bis(3-methylbutyl)acetamide)

• Product Name: 2-chloro-N,N-bis(3-methylbutyl)acetamide
• CAS No: 100395-94-6
• MF: C₁₂H₂₄ClNO
• MW: 233.778062820435
• CID: 124079
• PubChem ID: 2386089
• Update Time: 2025-06-30

2-chloro-N,N-bis(3-methylbutyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-chloro-N,N-bis(3-methylbutyl)-
• 2-Chloro-N,N-bis-(3-methyl-butyl)-acetamide
• 2-Chloro-N,N-bis(3-methylbutyl)acetamide
• Acetamide,2-chloro-N,N-diisopentyl- (6CI)
• AKOS001064081
• Acetamide, 2-chloro-N,N-bis(3-methylbutyl)-
• 100395-94-6
• DTXSID20368396
• EN300-02001
• 2-chloro-N,N-bis(3-methylbutyl)acetamide

• Inchi： 1S/C12H24ClNO/c1-10(2)5-7-14(12(15)9-13)8-6-11(3)4/h10-11H,5-9H2,1-4H3
• InChI Key： KPTCQTDZEHPOQF-UHFFFAOYSA-N
• SMILES： ClCC(N(CCC(C)C)CCC(C)C)=O

Computed Properties

• Exact Mass: 233.15482
• Monoisotopic Mass: 233.1546421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-chloro-N,N-bis(3-methylbutyl)acetamide

2-Chloro-N,N-bis(3-methylbutyl)acetamide (CAS No. 100395-94-6): An Overview of Its Properties, Applications, and Recent Research

2-Chloro-N,N-bis(3-methylbutyl)acetamide (CAS No. 100395-94-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure and functional groups, exhibits a range of properties that make it valuable for various applications. In this article, we will delve into the chemical properties, potential applications, and recent research developments surrounding 2-chloro-N,N-bis(3-methylbutyl)acetamide.

Molecular Structure and Physical Properties

The molecular formula of 2-chloro-N,N-bis(3-methylbutyl)acetamide is C₁₁H₂₃ClNO. The compound features a central acetamide group with two 3-methylbutyl substituents and a chlorine atom attached to the acetamide's carbon atom. This unique arrangement of functional groups imparts specific physical and chemical properties to the molecule. For instance, the presence of the chlorine atom enhances the compound's reactivity and solubility in polar solvents, while the long alkyl chains contribute to its lipophilicity.

The physical properties of 2-chloro-N,N-bis(3-methylbutyl)acetamide include a melting point of approximately 45°C and a boiling point around 250°C. It is generally insoluble in water but shows good solubility in organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for use in various chemical reactions and formulations.

Synthesis and Production

The synthesis of 2-chloro-N,N-bis(3-methylbutyl)acetamide can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 2-chloroacetyl chloride with N,N-bis(3-methylbutyl)amine in an appropriate solvent. This reaction typically proceeds under mild conditions and yields high purity product with minimal side reactions.

An alternative method involves the acylation of N,N-bis(3-methylbutyl)amine using 2-chloroacetic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). This method provides good yields and is particularly useful for large-scale production due to its simplicity and cost-effectiveness.

Applications in Chemistry and Biology

2-Chloro-N,N-bis(3-methylbutyl)acetamide finds applications in various areas of chemistry and biology due to its unique properties. In organic synthesis, it serves as an important intermediate for the preparation of more complex molecules. Its reactivity and functional group versatility make it a valuable building block for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

In biological research, 2-chloro-N,N-bis(3-methylbutyl)acetamide has been studied for its potential as a bioactive compound. Recent studies have shown that it exhibits moderate inhibitory activity against certain enzymes involved in metabolic pathways. For example, it has been reported to inhibit acetylcholinesterase (AChE), an enzyme crucial for neurotransmitter regulation in the brain. This property makes it a potential candidate for further investigation in neurodegenerative diseases such as Alzheimer's disease.

Pharmaceutical Research and Development

The pharmaceutical industry has shown significant interest in compounds like 2-chloro-N,N-bis(3-methylbutyl)acetamide. Early-stage research has focused on evaluating its pharmacological properties, including its bioavailability, metabolism, and toxicity profiles. Preliminary studies suggest that it has favorable pharmacokinetic properties, making it suitable for further development as a therapeutic agent.

Clinical trials are currently underway to assess the safety and efficacy of 2-chloro-N,N-bis(3-methylbutyl)acetamide in treating various conditions. One notable area of focus is its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that it can reduce inflammation by inhibiting key inflammatory mediators such as cytokines and chemokines. These findings have sparked interest in exploring its use in inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Recent Research Developments

The scientific community continues to explore new avenues for utilizing 2-chloro-N,N-bis(3-methylbutyl)acetamide. Recent research has delved into its mechanism of action at the molecular level. A study published in the Journal of Medicinal Chemistry revealed that the compound interacts with specific protein targets involved in cellular signaling pathways. This interaction modulates cellular responses, leading to therapeutic effects.

Another area of active research is the development of novel drug delivery systems incorporating 2-chloro-N,N-bis(3-methylbutyl)acetamide. Nanotechnology-based approaches have shown promise in enhancing the bioavailability and targeted delivery of this compound. For instance, encapsulating it within liposomes or nanoparticles can improve its stability and reduce side effects associated with systemic administration.

Safety Considerations

Safety is a critical aspect when dealing with any chemical compound, especially those intended for pharmaceutical use. Extensive toxicological studies have been conducted on 2-chloro-N,N-bis(3-methylbutyl)acetamide. These studies have generally shown that it is well-tolerated at therapeutic doses but may exhibit adverse effects at higher concentrations or prolonged exposure.

To ensure safe handling and use, appropriate safety measures should be followed when working with this compound. These include wearing personal protective equipment (PPE), ensuring proper ventilation in laboratory settings, and adhering to established guidelines for chemical storage and disposal.

Conclusion

2-Chloro-N,N-bis(3-methylbutyl)acetamide (CAS No. 100395-94-6) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure confers valuable properties that make it suitable for various uses, from organic synthesis to drug development. Ongoing research continues to uncover new possibilities for this compound, highlighting its potential as a valuable tool in advancing scientific knowledge and improving human health.